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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

Technical Support Center: Gold-193
Decontamination
This guide provides technical support for researchers, scientists, and drug development

professionals on the proper decontamination procedures for Gold-193 (Au-193) spills in a

laboratory setting. Gold-193 has a half-life of 17.65 hours and decays by electron capture and

positron emission.[1] The primary hazards are associated with direct contact and potential

internalization of the radioactive material.

Frequently Asked Questions (FAQs)
Q1: What are the immediate first steps after a Gold-193 spill? A1: The immediate steps, often

remembered by the acronym S.P.I.L.L., are:

Stop work immediately.

Presume you are contaminated.[2]

Inform others in the laboratory and your Radiation Safety Officer (RSO).[2][3][4]

Localize the spill by covering it with absorbent paper.[2][3][5] For dry spills, use dampened

paper towels.[4][5]

Label and restrict access to the contaminated area.[2]
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Q2: What type of Personal Protective Equipment (PPE) is required for cleanup? A2: At a

minimum, you should wear a lab coat, safety goggles, and two pairs of disposable gloves.[2]

For larger spills, plastic overshoes and aprons are recommended.[6] Change the outer layer of

gloves frequently during cleanup to prevent the spread of contamination.[2]

Q3: How do I know if a spill is "minor" or "major"? A3: A minor spill is generally one that the

laboratory staff can handle safely without assistance from emergency personnel.[4] This

typically involves small volumes (<100ml) and low activities (<10mCi) that are well-contained.

[5] A major spill involves larger quantities, the risk of airborne contamination, or personnel

contamination.[5] Laboratory personnel should not attempt to clean up major spills; they should

evacuate the area and contact the RSO immediately.[5]

Q4: Can I dispose of decontaminated materials in the regular trash? A4: No. All materials used

for cleanup, including absorbent paper, gloves, and other disposable items, must be treated as

radioactive waste.[3][5] They should be placed in a clearly labeled radioactive waste container.

[7] An item can only be considered non-radioactive if a survey meter or wipe test shows its

activity is less than twice the background level.[7]

Q5: How long should I wait for Gold-193 to decay in storage? A5: Storing contaminated

equipment for decay is a viable decontamination method for short half-life isotopes.[8] A

general rule is to wait for 7-10 half-lives. For Gold-193, with a half-life of 17.65 hours, this

would be approximately 7.5 to 10 days.
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Problem / Issue Immediate Action & Solution

Personal Contamination Detected

1. Stop & Isolate: Immediately remove any

contaminated clothing or shoes, being careful

not to spread the contamination further.[3] 2.

Wash: Wash the affected skin area gently with

mild soap and lukewarm water for several

minutes.[3][8] Do not use hot water or abrasive

scrubbing, as this can increase skin absorption.

[3] 3. Monitor: After washing and drying, monitor

the skin to check the effectiveness of the

decontamination.[8] This process can be

repeated up to three times.[8] 4. Report: Always

report any personal contamination to your RSO.

[3]

Contamination Spreading During Cleanup

1. Re-evaluate Technique: Ensure you are

cleaning from the outer edge of the spill and

working inward.[3] This prevents pushing the

contamination to clean areas. 2. Change PPE

Frequently: Change your outer pair of gloves

often. Monitor your gloves and shoe covers for

contamination as you work.[9] 3. Use Fresh

Materials: Use fresh absorbent paper or

cleaning pads for each wipe to avoid re-

contaminating the surface.

Standard Decontamination is Ineffective 1. Try Commercial Solutions: If soap and water

are not sufficient, use a commercial

decontamination solution like Radiacwash or

Count-Off.[8] Soaking equipment in these

solutions for several hours can remove more

stubborn contamination.[8] 2. Consider

Chelating Agents: For heavy metals like gold,

solutions containing chelating agents such as

EDTA may be more effective.[3][10] 3. Consult

RSO: Before using more aggressive methods

like dilute acids, consult with your Radiation

Safety Officer.[8] Corrosive techniques can
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damage surfaces, making future

decontamination more difficult.[8]

Contamination Detected After Cleanup

1. Repeat Decontamination: Repeat the

cleaning process, ensuring you are using the

proper technique (working from outside-in).[9] 2.

Perform Wipe Test: A survey meter detects both

fixed and removable contamination. If the meter

still shows activity but a wipe test of the area is

clean, the remaining contamination is likely

"fixed." 3. Shield & Label: If contamination is

fixed and cannot be removed, the area or

equipment must be shielded, clearly labeled as

radioactive, and access restricted. Contact the

RSO for guidance.

Data on Decontamination Agents
While specific quantitative data for Gold-193 is not readily available, the following table

summarizes the general effectiveness of common decontamination agents for metallic

radionuclides on various surfaces. Effectiveness is highly dependent on the chemical form of

the contaminant and the surface type.
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Decontamination
Agent

Surface Type
General Removal
Efficiency

Notes

Soap and Lukewarm

Water
Skin (intact) 95-99%

Requires gentle

washing for at least 90

seconds.[10] Limited

to 3-4 repeat washes

to avoid skin damage.

[8][11]

Commercial

Decontaminants (e.g.,

Radiacwash)

Stainless Steel, Glass >90%

Often contain

chelating agents,

detergents, and

wetting agents for

higher efficiency.[2][8]

Chelating Agents

(e.g., EDTA)
Metals, Concrete Variable (often >85%)

Effective for binding

metal cations, making

them more soluble

and easier to remove.

[3][10][12]

Dilute Acids (e.g.,

Nitric Acid)
Metals High (>95%)

Highly effective but

corrosive.[8] Should

only be used under

RSO supervision as a

last resort.[8]

Peelable

Decontaminant Gels

Concrete, Metal,

Plastic
>90%

Applied as a liquid,

dries to a film, and is

peeled off,

encapsulating the

contaminants.[13]

Experimental Protocols
Protocol 1: Minor Liquid Au-193 Spill Decontamination

Notification and Preparation:
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Alert all personnel in the immediate area.[4]

Notify the Radiation Safety Officer (RSO).[4]

Don appropriate PPE: lab coat, safety goggles, and double gloves.[2][4]

Containment:

Gently place absorbent paper towels over the liquid spill to prevent it from spreading.[4][5]

Decontamination:

Prepare a cleaning solution (e.g., mild soap and water or a commercial decontaminant).

Starting from the outer edge of the spill and working inward, wipe the area with dampened

absorbent towels.[3]

Place used towels into a plastic bag designated for radioactive waste.[5]

Frequently change your outer pair of gloves.

Surveying:

After the visible spill is cleaned, perform a survey of the area using a suitable radiation

detection meter (e.g., a Geiger counter with a pancake probe).

Check your hands, clothing, and shoes for any contamination.[5]

Final Steps:

If contamination is still detected, repeat the decontamination and surveying steps.[9]

Once the area is confirmed to be clean (below twice the background radiation level),

remove PPE, placing all disposable items in the radioactive waste bag.

Wash hands thoroughly.

Document the spill and cleanup procedure in the laboratory logbook.
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Protocol 2: Personnel Skin Decontamination
Initial Assessment:

Remove the individual from the source of contamination.

Remove any contaminated clothing immediately.[9] This can eliminate 80-90% of the

contamination.[10]

Using a survey meter, identify the specific areas of skin contamination.

Washing Procedure:

Wash the contaminated area with lukewarm water and a mild soap.[8][9] Do not use hot

water.[3]

Use a soft brush or cloth and scrub gently for 2-3 minutes, taking care not to abrade or

break the skin.[6][8][11]

Rinse thoroughly. Ensure runoff does not contaminate clean areas.[10]

Monitoring and Repetition:

Dry the skin completely and monitor with a survey meter.

If contamination persists, repeat the washing procedure. Do not exceed 3-4 washes to

prevent skin irritation.[8][11]

Advanced Decontamination (RSO Supervision Required):

If soap and water are insufficient, a 4% potassium permanganate solution can be applied,

allowed to dry, and then removed with a 5% sodium metabisulphite solution.[6] This should

only be performed under the direction of the RSO.

Follow-up:

Apply lotion to the skin to prevent drying.[11]

The RSO will evaluate the situation to determine if further action or bioassay is needed.
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Caption: Initial response workflow for a minor Au-193 laboratory spill.
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Caption: Decision tree for personnel skin decontamination procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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